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Compound of Interest

Compound Name: Tributylmethylammonium chloride

Cat. No.: B1206052

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tributylmethylammonium chloride (TMBAC), a quaternary ammonium compound, sees
application in various industrial and research settings.[1] Understanding its safety profile and
potential hazards is paramount for ensuring the well-being of laboratory and manufacturing
personnel. This technical guide provides an in-depth overview of the safety, hazards, and
toxicological properties of tributylmethylammonium chloride, with a focus on data relevant to
researchers and professionals in drug development.

Physicochemical Properties

A summary of the key physicochemical properties of tributylmethylammonium chloride is
presented in Table 1. This data is essential for understanding its behavior under various
experimental and storage conditions.

Table 1: Physicochemical Properties of Tributylmethylammonium Chloride
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Property Value Reference(s)
Molecular Formula C13H30CIN [1]
Molecular Weight 235.84 g/mol [1]
CAS Number 56375-79-2 [1]
Appearance C.rystals ?r (':olorless to orange 2]
viscous liquid
Melting Point 95-99 °C [1]
Boiling Point 152 °C [2]
Density 0.964 g/mL at 25 °C [2]

Vapor Pressure

7.9 mmHg at 25 °C

[2]

Refractive Index

n20/D 1.4682

[2]

Hazard Identification and Classification

Tributylmethylammonium chloride is classified as a hazardous substance according to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary
hazards are summarized in Table 2.

Table 2: GHS Hazard Classification for Tributylmethylammonium Chloride
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Hazard Class Hazard Category Hazard Statement Reference(s)

H312: Harmful in

Acute Toxicity, Dermal  Category 4 ] ] [3]
contact with skin

. o H315: Causes skin
Skin Irritation Category 2 S [3]
irritation

H319: Causes serious

Serious Eye lIrritation Category 2 S [3]
eye irritation

Hazardous to the H411: Toxic to aquatic
aguatic environment, Chronic 2 life with long lasting [3]
long-term hazard effects

Toxicological Profile

The toxicological data for tributylmethylammonium chloride indicates potential for harm
upon acute exposure. A summary of available quantitative toxicological data is provided in
Table 3.

Table 3: Acute Toxicity Data for Tributylmethylammonium Chloride

Test Species Route Value Reference(s)
LD50 Rat Oral 933 mg/kg [4]
LD50 Rabbit Dermal >2000 mg/kg [4]

Potential Mechanisms of Toxicity

While specific signaling pathways for tributylmethylammonium chloride are not extensively
elucidated in the literature, the toxicity of quaternary ammonium compounds (QACS) is

generally attributed to several key mechanisms:

o Cell Membrane Disruption: The cationic nature of QACs allows them to interact with and
disrupt the negatively charged cell membranes, leading to increased permeability and
potential cell death.[5][6][7]
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 Induction of Oxidative Stress: QACs can generate reactive oxygen species (ROS), leading to
oxidative stress and subsequent damage to cellular components.[5]

» Mitochondrial Dysfunction: Studies on related compounds suggest that QACs can impair
mitochondrial function, affecting cellular energy metabolism.[8][9][10][11][12]

o Curare-like Effects: Some quaternary ammonium compounds have been noted to have
curare-like depolarizing properties, potentially leading to neuromuscular effects.[13]

A diagram illustrating these potential toxicity pathways is provided below.

Cell Membrane Disruption

Cationic Interaction

Reactive Oxygen Species (ROS)

Generation Oxidative Damage

Tributylmethylammonium

! Cell Death / Tissue Damage
Chloride (TMBAC)

Energy Depletion

Mitochondrial Dysfunction Paralysis

Neuromuscular Effects
(Curare-like)

Click to download full resolution via product page
Caption: Potential toxicity pathways of tributylmethylammonium chloride.

Experimental Protocols

Detailed methodologies for key toxicological assessments are crucial for the interpretation and
replication of safety data. The following sections outline the protocols for acute oral and dermal
toxicity, as well as skin and eye irritation studies, based on standardized guidelines.

Acute Oral Toxicity - Rat

o Test Guideline: OECD Guideline 423 (Acute Toxic Class Method).[14][15]

e Species: Wistar or Sprague-Dawley rats.[14][15]
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e Animal Housing: Animals are housed in controlled conditions with a 12-hour light/dark cycle
and access to standard diet and water ad libitum, except for a fasting period before dosing.
[14]

e Dosing Procedure:

[e]

Animals are fasted for at least 16 hours prior to administration of the test substance.[14]

o

The test substance is administered as a single oral dose by gavage.[14]

[¢]

A starting dose (e.g., 300 mg/kg) is administered to a group of 3 female animals.[14]

[¢]

Based on the outcome (mortality or survival), the dose for the next group of animals is
adjusted up or down.[14]

e Observations:

o Animals are observed for clinical signs of toxicity and mortality several times on the day of
administration and at least once daily for 14 days.[14]

o Body weight is recorded shortly before administration and weekly thereafter.[14]

» Pathology: At the end of the observation period, all surviving animals are euthanized and
subjected to a gross necropsy.[14]

Acute Dermal Toxicity - Rabbit

e Test Guideline: OECD Guideline 402.
e Species: New Zealand White rabbits.
e Preparation of Animals:

o Approximately 24 hours before the test, the fur is clipped from the dorsal/flank area of the
animals.[13]

o Only animals with healthy, intact skin are used.[13]

e Dosing Procedure:
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o The test substance is applied uniformly to the clipped skin at a dose of 2000 mg/kg body
weight.

o The application site is covered with a porous gauze patch and secured with non-irritating
tape for 24 hours (semi-occlusive dressing).[13]

o A collar is fitted to prevent ingestion of the test substance.[13]

e Observations:

o Animals are observed for signs of toxicity and mortality immediately after dosing, at 30
minutes, 1, 2, and 4 hours, and then daily for 14 days.[13]

o The application site is examined for signs of dermal irritation.[13]
o Body weight is recorded on days 0, 7, and 14.[13]

o Pathology: All animals are euthanized at the end of the study and subjected to a gross
necropsy.[13]

Skin Irritation - Rabbit

e Test Guideline: OECD Guideline 404.[8]
e Species: New Zealand White rabbits.[8]
o Preparation of Animals: The fur is clipped from the dorsal area 24 hours before the test.
e Dosing Procedure:
o 0.5 mL of the test substance is applied to a small area of the clipped skin.[8]

o The application site is covered with a gauze patch (semi-occlusive application) for 4 hours.

[8]
e Observations:

o The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after patch
removal.[8]
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o Dermal reactions are scored according to a standardized grading system.[8]

A workflow for a typical in vivo skin irritation test is depicted below.

Start: Animal Preparation
(Clipping Fur)

Application of Test Substance

(0.5 mL, 4 hr semi-occlusive)

Observation Period
(1, 24, 48, 72 hrs)

Scoring of Dermal Reactions
(Erythema & Edema)

Hazard Classification

End of Study

Click to download full resolution via product page

Caption: Workflow for an in vivo skin irritation study.

Eye Irritation

Due to ethical considerations, in vitro methods are now widely used to assess eye irritation
potential.
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o Test Guideline: OECD Guideline 492 (Reconstructed human Cornea-like Epithelium (RhCE)
Test Method).[16]

o Test System: A three-dimensional reconstructed human cornea-like epithelial tissue model.
[16]

e Procedure:
o The test substance is applied topically to the surface of the RhCE tissue.[17]
o After a defined exposure period, the tissue is rinsed.
o Cell viability is measured using a quantitative assay (e.g., MTT assay).[18]

 Classification: The reduction in cell viability compared to negative controls is used to classify
the substance's eye irritation potential.[16]

Handling and Safety Precautions

Given the hazardous properties of tributylmethylammonium chloride, strict adherence to
safety protocols is mandatory.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[3]
o Skin Protection: Wear chemically resistant gloves (e.qg., nitrile rubber) and a lab coat.[3]

o Respiratory Protection: In case of insufficient ventilation or potential for aerosol generation,
use a NIOSH-approved respirator.[4]

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.[8]

Handling and Storage

e Avoid contact with skin and eyes.[8]
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e Do not breathe dust, fumes, or vapors.[5]
o Keep container tightly closed in a dry and well-ventilated place.[8]

o Store away from incompatible materials such as strong oxidizing agents.[4]

First Aid Measures

In case of exposure, immediate action is crucial.

o After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention.[8]

o After Skin Contact: Immediately remove all contaminated clothing. Wash skin with plenty of
soap and water. Seek medical attention.[8]

« After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing. Immediately call a poison center or doctor.[5]

o After Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[8]

Environmental Hazards

Tributylmethylammonium chloride is classified as toxic to aquatic life with long-lasting
effects.[3] Therefore, it is imperative to prevent its release into the environment. All waste
materials should be disposed of in accordance with local, state, and federal regulations. Do not
allow the substance to enter drains or waterways.

Conclusion

Tributylmethylammonium chloride is a hazardous chemical that requires careful handling
and adherence to stringent safety protocols. It is harmful in contact with skin, causes serious
eye and skin irritation, and is toxic to aquatic life. The primary mechanisms of its toxicity are
believed to involve cell membrane disruption, oxidative stress, and mitochondrial dysfunction.
Researchers and professionals working with this compound must be fully aware of its potential
hazards and take all necessary precautions to minimize exposure and protect themselves and
the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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